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Compound Name: Trimethyl glycine

Cat. No.: B1206928 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylglycine (TMG), also known as betaine, is a naturally occurring amino acid derivative

first discovered in sugar beets (Beta vulgaris).[1][2] It is a vital multifunctional nutrient found in

various plants, animals, and microorganisms.[3][4] Structurally, TMG is a zwitterionic

quaternary ammonium compound, consisting of the amino acid glycine with three methyl

groups attached.[1][5][6] This unique structure confers its two primary physiological roles: as an

organic osmolyte to protect cells from environmental stress and as a methyl group donor in

critical metabolic pathways.[2][3][4]

This guide provides a comprehensive technical overview of the structural and functional

properties of TMG, presenting quantitative data, detailed experimental protocols, and visual

diagrams of key pathways to support advanced research and drug development.

Structural and Physicochemical Properties
TMG's chemical structure is fundamental to its biological activity. It exists as a zwitterion at

physiological pH, with a positively charged quaternary ammonium group and a negatively

charged carboxyl group.[1][7] This dipolar nature makes it highly soluble in aqueous

environments.[1]

Table 1: Physicochemical and Structural Data for Trimethylglycine
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Property Value/Description Reference(s)

IUPAC Name 2-(trimethylazaniumyl)acetate [1]

Other Names
Betaine, Glycine Betaine,

Oxyneurine
[1]

Chemical Formula C₅H₁₁NO₂ [1]

Molecular Weight 117.146 g/mol [1]

Appearance White crystalline solid [1]

Melting Point ~310 °C (decomposes) [1]

Solubility in Water High [1]

pKa (Carboxyl Group) 1.84 [1]

Core Functional Roles and Signaling Pathways
TMG's significance in cellular biology stems from three primary functions: osmoprotection,

methyl donation, and chaperone activity.

Osmolyte Function
As an organic osmolyte, TMG accumulates in cells subjected to osmotic stress (e.g., high

salinity or dehydration), helping to maintain cellular volume, water balance, and the stability of

proteins and enzymes without perturbing their function.[2][5][8] This is particularly crucial in

tissues like the kidney medulla, which are exposed to high osmotic gradients.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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